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Compound of Interest

Compound Name: 4-Bromophenyl 3-pyridyl ketone

Cat. No.: B080433 Get Quote

Essential Safety and Handling Guide for 4-
Bromophenyl 3-pyridyl ketone
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-Bromophenyl 3-pyridyl ketone
(CAS No. 14548-45-9). Adherence to these procedures is vital for ensuring personal safety and

regulatory compliance within the laboratory environment.

Chemical Identifier:

Name: 4-Bromophenyl 3-pyridyl ketone

Synonyms: 3-(4-Bromobenzoyl)pyridine, (4-bromophenyl)(pyridin-3-yl)methanone

Molecular Formula: C₁₂H₈BrNO[1][2]

Molecular Weight: 262.11 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for 4-Bromophenyl 3-pyridyl ketone is not extensively detailed in

all safety data sheets, related compounds exhibit potential hazards.[3] It is crucial to handle this
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compound with care, assuming it may cause skin, eye, and respiratory irritation.[3] The

following table summarizes the required PPE and safety measures.

Protection Type
Equipment/Procedur

e
Purpose

Regulatory Standard

(Example)

Eye Protection

Safety glasses with

side shields or

chemical safety

goggles

To prevent eye

contact and irritation.

[4][5][6][7]

OSHA 29 CFR

1910.133 or European

Standard EN166[5][6]

[8]

Hand Protection

Nitrile or other

chemically resistant

gloves

To prevent skin

contact and potential

irritation.[4][5][7]

Skin Protection

Laboratory coat or

appropriate protective

clothing

To protect skin from

accidental spills.[4][5]

Respiratory Protection

Use in a well-

ventilated area or

under a chemical

fume hood. If dust or

aerosols may be

generated, use a

NIOSH-approved

respirator.[4][9]

To avoid inhalation of

dust or vapors, which

may cause respiratory

irritation.[3]

OSHA 29 CFR

1910.134 or European

Standard EN 149[5]

Engineering Controls

Work in a well-

ventilated laboratory

or under a chemical

fume hood.[4][9]

To minimize airborne

concentrations of the

chemical.[5]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Pre-Handling:

Ensure the work area, particularly the chemical fume hood, is clean and uncluttered.
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Verify that an eye wash station and safety shower are accessible.[4]

Don all required PPE as specified in the table above.

Have appropriate spill cleanup materials readily available.

2. Handling the Compound:

Handle the chemical in a well-ventilated area, preferably within a fume hood, to avoid the

formation of dust and aerosols.[4][9]

Avoid direct contact with the substance.[4]

Use non-sparking tools if there is any risk of ignition.[9]

Keep the container tightly closed when not in use.[5]

3. In Case of Exposure or Spill:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3][5]

Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least

15 minutes. If irritation occurs, seek medical attention.[3][5]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[3][5]

Ingestion: Do not induce vomiting. Wash out the mouth with water and give half a liter of

water to drink if the person is conscious. Seek immediate medical attention.[4]

Spill: For small spills, sweep up the solid material, avoiding dust generation, and place it into

a suitable, labeled container for disposal.[5] Ventilate the area and wash the spill site after

material pickup is complete.

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.
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1. Waste Segregation:

Solid Waste: Unused or contaminated 4-Bromophenyl 3-pyridyl ketone should be

collected in a designated, clearly labeled hazardous waste container.

Contaminated Materials: Used gloves, weighing papers, and other contaminated disposable

materials should be placed in a separate, labeled container for solid hazardous waste.

Empty Containers: Empty containers should be managed according to institutional

guidelines. They may need to be triple-rinsed with a suitable solvent, with the rinsate

collected as liquid hazardous waste.[7]

2. Labeling and Storage:

All waste containers must be clearly labeled with the words "Hazardous Waste" and the full

chemical name: "4-Bromophenyl 3-pyridyl ketone".[7]

Keep waste containers closed and store them in a designated, well-ventilated area away

from incompatible materials.[5][9]

3. Final Disposal:

Dispose of the chemical waste through a licensed and approved waste disposal company.[7]

Do not discharge into drains or rivers.[4]

Experimental Workflow and Safety Procedures
The following diagram illustrates the logical workflow for the safe handling of 4-Bromophenyl
3-pyridyl ketone from receipt to disposal.
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Safe Handling Workflow: 4-Bromophenyl 3-pyridyl ketone
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Caption: Workflow for safe handling of 4-Bromophenyl 3-pyridyl ketone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-bromophenyl-3-pyridyl-ketone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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